Cas no 2352825-56-8 (tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate)

• Product Name: tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate
• CAS No: 2352825-56-8
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5616906
• PubChem ID: 165709647
• Update Time: 2025-06-12

tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-cyclopentyl-3-pyrrolidinecarboxylate (ACI)
• 3-Pyrrolidinecarboxylic acid, 3-cyclopentyl-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)14(8-9-15-10-14)11-6-4-5-7-11/h11,15H,4-10H2,1-3H3
• InChI Key： BCBLLVFYEQGZMW-UHFFFAOYSA-N
• SMILES： O=C(C1(CCNC1)C1CCCC1)OC(C)(C)C

Additional information on tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate

Comprehensive Guide to tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate (CAS No. 2352825-56-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate (CAS No. 2352825-56-8) has garnered significant attention due to its unique structural features and versatile applications. This compound, often referred to as a pyrrolidine derivative, is a key building block in synthetic chemistry, particularly in the development of bioactive molecules. Its tert-butyl ester group and cyclopentyl substitution make it a valuable intermediate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate", "CAS 2352825-56-8 applications", and "pyrrolidine carboxylate derivatives", highlighting its growing relevance.

The molecular structure of tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate combines a pyrrolidine ring with a carboxylate ester and a cyclopentyl moiety, offering a balance of steric hindrance and reactivity. This configuration is particularly advantageous in asymmetric synthesis and catalysis, where precise control over molecular geometry is critical. Recent studies have explored its role in the preparation of chiral auxiliaries and ligands for transition metal catalysts, addressing the demand for more efficient and sustainable synthetic methods. Searches for "green chemistry applications of pyrrolidine derivatives" and "tert-butyl ester in drug design" reflect the compound's alignment with modern chemical trends.

From a pharmaceutical perspective, tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate serves as a precursor for central nervous system (CNS) targeting compounds and enzyme inhibitors. Its structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a popular choice for medicinal chemists. Online queries such as "pyrrolidine-based drug candidates" and "CAS 2352825-56-8 in neuroscience research" underscore its potential in addressing unmet medical needs. Additionally, the compound's stability under various conditions has prompted investigations into its use in prodrug formulations and controlled-release systems.

In the agrochemical sector, tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate has shown promise as a scaffold for crop protection agents. Its ability to mimic natural alkaloids while offering synthetic tunability has led to explorations in pesticide and herbicide development. Industry searches for "novel pyrrolidine agrochemicals" and "sustainable pest control intermediates" highlight the compound's role in advancing eco-friendly solutions. Furthermore, its compatibility with biocatalysis and enzymatic resolution techniques aligns with the push toward greener manufacturing processes.

Beyond its chemical applications, tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate is also a subject of interest in computational chemistry and molecular modeling. Researchers leverage its well-defined stereochemistry to validate docking simulations and quantitative structure-activity relationship (QSAR) studies. Popular search terms like "molecular dynamics of pyrrolidine carboxylates" and "CAS 2352825-56-8 in silico studies" demonstrate its utility in bridging experimental and theoretical chemistry. This dual applicability positions the compound as a valuable tool for both academia and industry.

As the demand for specialty chemicals continues to rise, tert-butyl 3-cyclopentylpyrrolidine-3-carboxylate stands out for its adaptability across multiple disciplines. Whether in pharmaceuticals, agrochemicals, or catalysis, its unique properties address contemporary challenges in synthesis and design. With ongoing research into its scalable production and derivatization, this compound is poised to remain a focal point in chemical innovation. For those exploring "high-value pyrrolidine intermediates" or "CAS 2352825-56-8 suppliers", understanding its full potential is essential for leveraging its capabilities in cutting-edge applications.